Cas no 1261583-55-4 (2'-Hydroxy-6'-iodopropiophenone)

• Product Name: 2'-Hydroxy-6'-iodopropiophenone
• CAS No: 1261583-55-4
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 4965230
• Update Time: 2025-10-30

2'-Hydroxy-6'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Hydroxy-6'-iodopropiophenone

• Inchi： 1S/C9H9IO2/c1-2-7(11)9-6(10)4-3-5-8(9)12/h3-5,12H,2H2,1H3
• InChI Key： KOAJLAWPQGZSDI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(CC)=O)O

Computed Properties

• Exact Mass: 275.96473 g/mol
• Monoisotopic Mass: 275.96473 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3
• Molecular Weight: 276.07

Additional information on 2'-Hydroxy-6'-iodopropiophenone

Research Brief on 2'-Hydroxy-6'-iodopropiophenone (CAS: 1261583-55-4): Recent Advances and Applications

2'-Hydroxy-6'-iodopropiophenone (CAS: 1261583-55-4) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its hydroxy and iodo functional groups, has shown promising potential in various applications, including drug development, chemical synthesis, and biochemical studies. Recent studies have explored its utility as a building block in organic synthesis and its role in modulating biological pathways, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 2'-Hydroxy-6'-iodopropiophenone is its application in the synthesis of complex organic molecules. The presence of both hydroxy and iodo groups allows for versatile chemical transformations, enabling the creation of diverse derivatives with potential pharmacological activities. Recent publications have highlighted its use in cross-coupling reactions, where it serves as a precursor for the synthesis of more complex structures. These reactions are particularly valuable in medicinal chemistry, where the ability to rapidly generate and screen new compounds is crucial for drug discovery.

In addition to its synthetic utility, 2'-Hydroxy-6'-iodopropiophenone has been investigated for its biological activity. Preliminary studies suggest that this compound may interact with specific enzymes or receptors, potentially influencing pathways related to inflammation or cellular proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2'-Hydroxy-6'-iodopropiophenone exhibited moderate inhibitory effects on certain kinases, which are often targeted in cancer therapy. These findings underscore the compound's potential as a scaffold for developing kinase inhibitors.

Another notable aspect of 2'-Hydroxy-6'-iodopropiophenone is its role in photochemical applications. The iodo group in the molecule makes it a candidate for photoactive compounds, which can be used in photodynamic therapy or as photoinitiators in polymer chemistry. Recent advancements in this area have explored the compound's stability and reactivity under light exposure, paving the way for its use in materials science and biomedical engineering. Researchers have also investigated its potential as a probe for studying light-induced chemical reactions, further expanding its applicability beyond traditional pharmaceutical contexts.

Despite its promising attributes, challenges remain in the widespread adoption of 2'-Hydroxy-6'-iodopropiophenone. Issues such as solubility, stability, and scalability of synthesis need to be addressed to fully realize its potential. Recent efforts have focused on optimizing synthetic routes to improve yield and purity, as well as developing formulations that enhance its bioavailability for therapeutic applications. Collaborative research between chemists, biologists, and engineers will be essential to overcome these hurdles and unlock the full potential of this versatile compound.

In conclusion, 2'-Hydroxy-6'-iodopropiophenone (CAS: 1261583-55-4) represents a valuable tool in chemical biology and pharmaceutical research. Its dual functionality as a synthetic building block and a biologically active molecule makes it a compound of significant interest. Ongoing studies continue to explore its applications in drug discovery, photochemistry, and materials science, highlighting its multifaceted role in advancing scientific and medical innovation. As research progresses, this compound is likely to play an increasingly important role in the development of new therapies and technologies.